4-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide

• IUPAC Name: 4-fluoro-N-[(6-phenyl-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C19H16FN3OS/c20-15-8-6-14(7-9-15)18(24)21-12-16-17(13-4-2-1-3-5-13)22-19-23(16)10-11-25-19/h1-9H,10-12H2,(H,21,24)
• InChI Key: DZSYPBVMQDBWOM-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=C(N21)CNC(=O)C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C19H16FN3OS
• Molecular Weight: 353.4 g/mol

Description

“4-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety possessing three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a thiazole ring, another five-membered heterocyclic compound with three carbon, one sulfur, and one nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of an imidazole ring and a thiazole ring. The imidazole ring is known to show two equivalent tautomeric forms due to the presence of a positive charge on either of the two nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which this compound is a derivative of, have a broad range of biological activities . They are known to interact with various targets, including enzymes and receptors, leading to their diverse biological effects .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, leading to different biological outcomes . For instance, some imidazole derivatives can inhibit enzyme activity, while others can modulate receptor function .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their diverse biological activities . These can range from pathways involved in inflammation and immune response to those involved in cell growth and proliferation .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Based on the known activities of imidazole derivatives, it can be inferred that this compound may have potential antimicrobial, anti-inflammatory, antitumor, and other activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of a compound .

Advantages and Limitations for Lab Experiments

4-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide has several advantages for use in laboratory experiments, including its high solubility, low toxicity, and good stability in aqueous solutions. This compound is also relatively easy to synthesize, and it can be synthesized in a variety of solvents. However, this compound also has some limitations for use in laboratory experiments, including its relatively low potency and its limited ability to penetrate cell membranes.

Future Directions

The potential of 4-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide has only begun to be explored, and there are a number of potential future directions that could be explored. These include further exploration of its potential as a drug delivery vehicle, further investigation of its mechanism of action, and exploration of its potential in gene therapy. Additionally, further research could be conducted to explore the potential of this compound in other areas, such as its potential as an anti-inflammatory agent or its potential in other areas of drug discovery.

Synthesis Methods

4-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide can be synthesized by a number of methods, including condensation of benzamide and 6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazole-5-ylmethanol, followed by fluorination of the resulting product. The synthesis of this compound has been reported to be successful using a variety of solvents, including acetonitrile, dimethylformamide, and dimethyl sulfoxide.

Scientific Research Applications

4-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide has been studied for its potential in a variety of scientific research applications, including drug delivery, drug discovery, and gene therapy. This compound has been found to be a promising delivery vehicle for a variety of drugs, including anticancer drugs, antibiotics, and antiviral agents. This compound has also been studied for its potential as a gene therapy vector, and it has been found to be capable of delivering genetic material into cells with high efficiency.